2-(2-((5-Chloropyridin-2-yl)amino)-2-oxoethyl)benzoic acid

• Molecular Formula: C14H11ClN2O3
• Molecular Weight: 290.70 g/mol
• IUPAC Name: 2-[2-[(5-chloropyridin-2-yl)amino]-2-oxoethyl]benzoic acid
• InChI: InChI=1S/C14H11ClN2O3/c15-10-5-6-12(16-8-10)17-13(18)7-9-3-1-2-4-11(9)14(19)20/h1-6,8H,7H2,(H,19,20)(H,16,17,18)
• InChI Key: RTNVUPREXKCMKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)NC2=NC=C(C=C2)Cl)C(=O)O

Description

2-(2-((5-Chloropyridin-2-yl)amino)-2-oxoethyl)benzoic acid is a chemical compound with the molecular formula C13H10ClN3O3 and a molecular weight of 291.69 g/mol

Preparation Methods

The synthesis of 2-(2-((5-Chloropyridin-2-yl)amino)-2-oxoethyl)benzoic acid typically involves the reaction of 5-chloropyridin-2-amine with 2-oxoethyl benzoic acid under specific reaction conditions . The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to achieve higher yields and purity of the compound.

Chemical Reactions Analysis

2-(2-((5-Chloropyridin-2-yl)amino)-2-oxoethyl)benzoic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various catalysts.

Scientific Research Applications

2-(2-((5-Chloropyridin-2-yl)amino)-2-oxoethyl)benzoic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as an inhibitor of specific enzymes or receptors.

Industry: It is used in the development of new materials and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of 2-(2-((5-Chloropyridin-2-yl)amino)-2-oxoethyl)benzoic acid involves its interaction with specific molecular targets and pathways. It may act as an inhibitor of certain enzymes or receptors, thereby modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

2-(2-((5-Chloropyridin-2-yl)amino)-2-oxoethyl)benzoic acid can be compared with other similar compounds, such as:

2-(5-Chloropyridin-2-yl)benzoic acid: This compound has a similar structure but lacks the oxoethyl group.

2-((5-Chloropyridin-2-yl)amino)-2-oxoacetic acid: This compound has a similar structure but with an oxoacetic acid group instead of the benzoic acid group